Cas no 100311-39-5 (Benzoic acid,2-[[4-(dimethylamino)phenyl]methyl]hydrazide)
100311-39-5 structure
Product Name:Benzoic acid,2-[[4-(dimethylamino)phenyl]methyl]hydrazide
CAS No:100311-39-5
MF:C16H19N3O
MW:269.341563463211
CID:201122
PubChem ID:57771
Update Time:2025-04-19
Benzoic acid,2-[[4-(dimethylamino)phenyl]methyl]hydrazide Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-[[4-(dimethylamino)phenyl]methyl]hydrazide
- BENZOIC ACID, 2-(p-(DIMETHYLAMINO)BENZYL)HYDRAZIDE
- N-[[4-(dimethylamino)phenyl]methyl]benzohydrazide
- BRN 0918827
- N'-[4-(dimethylamino)benzyl]benzohydrazide
- Benzoicacid, 2-(p-dimethylaminobenzyl)hydrazide (6CI)
- 100311-39-5
- N-{[4-(Dimethylamino)phenyl]methyl}benzenecarbohydrazonic acid
- n'-(4-(dimethylamino)benzyl)benzohydrazide
- N'-[[4-(dimethylamino)phenyl]methyl]benzohydrazide
- DTXSID90905378
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- Inchi: 1S/C16H19N3O/c1-19(2)15-10-8-13(9-11-15)12-17-18-16(20)14-6-4-3-5-7-14/h3-11,17H,12H2,1-2H3,(H,18,20)
- InChI Key: USQXRGHVIIXWOG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)NNCC1C=CC(=CC=1)N(C)C
Computed Properties
- Exact Mass: 269.15297
- Monoisotopic Mass: 269.153
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.4A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.135
- Boiling Point: 411.6°C at 760 mmHg
- Flash Point: 202.7°C
- Refractive Index: 1.61
- PSA: 44.37
- LogP: 2.96900
Benzoic acid,2-[[4-(dimethylamino)phenyl]methyl]hydrazide Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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